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Compound of Interest

Compound Name: GR 128107

Cat. No.: B10771745 Get Quote

Technical Support Center: GR 128107
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the quality control and purity assessment of GR 128107, a

melatonin receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is GR 128107?

GR 128107 is a chemical compound identified as a melatonin receptor antagonist.[1] It is used

in research settings to study the effects of melatonin receptor blockade. Its chemical and

physical properties are summarized in the table below.

Q2: What are the recommended storage conditions for GR 128107?

For short-term storage (days to weeks), GR 128107 should be kept in a dry, dark environment

at 0-4°C. For long-term storage (months to years), it is recommended to store the compound at

-20°C.[1]

Q3: What is the expected purity of GR 128107?

Commercially available GR 128107 typically has a purity of greater than 98%.[1] However, it is

crucial to refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific purity

data.
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Quality Control and Purity Assessment
A comprehensive quality control (QC) strategy is essential to ensure the reliability and

reproducibility of experiments involving GR 128107.

Summary of Analytical Specifications
Parameter Specification

Recommended Analytical
Technique(s)

Identity

Conforms to the structure of 1-

[3-(5-methoxy-1H-indol-3-

yl)piperidin-1-yl]ethanone

¹H NMR, ¹³C NMR, Mass

Spectrometry (MS)

Purity >98%

High-Performance Liquid

Chromatography (HPLC),

Ultra-High-Performance Liquid

Chromatography (UHPLC)

Residual Solvents
Within acceptable limits (e.g.,

<0.5%)

Gas Chromatography (GC)

with Headspace analysis

Water Content <0.5% Karl Fischer Titration

Experimental Protocols
1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is designed to separate GR 128107 from potential impurities.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

Gradient:

0-5 min: 95% A, 5% B
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5-25 min: Gradient to 5% A, 95% B

25-30 min: Hold at 5% A, 95% B

30.1-35 min: Return to 95% A, 5% B

Flow Rate: 1.0 mL/min

Detection: UV at 280 nm

Injection Volume: 10 µL

Column Temperature: 25°C

Sample Preparation: Dissolve GR 128107 in a suitable solvent (e.g., Methanol or

Acetonitrile) to a final concentration of 1 mg/mL.

Troubleshooting Guides
Issue 1: Inconsistent experimental results.

Potential Cause Troubleshooting Step

Compound Degradation

Verify the storage conditions and age of the

compound. Re-test the purity of the stock

solution using HPLC.

Improper Sample Preparation

Ensure the compound is fully dissolved. Use a

calibrated balance for accurate weighing.

Prepare fresh solutions before each experiment.

Contaminated Solvents or Reagents
Use high-purity, HPLC-grade solvents and fresh

reagents.

Issue 2: Low purity observed on the chromatogram.
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Potential Cause Troubleshooting Step

Column Overload
Reduce the concentration of the injected

sample.

Inappropriate Mobile Phase
Optimize the mobile phase composition and

gradient to improve the separation of impurities.

Degradation During Analysis

Ensure the mobile phase is properly degassed.

Check the stability of the compound in the

chosen solvent.
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Caption: Workflow for the quality control assessment of incoming GR 128107.

Simplified Signaling Pathway of GR 128107
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Caption: GR 128107 acts as an antagonist at melatonin receptors, blocking melatonin's effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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